Cas no 89422-68-4 (2-Imidazolidinone, 4-octyl-)

• Product Name: 2-Imidazolidinone, 4-octyl-
• CAS No: 89422-68-4
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 601454
• PubChem ID: 13126071
• Update Time: 2025-04-19

2-Imidazolidinone, 4-octyl- Chemical and Physical Properties

Names and Identifiers

• 2-Imidazolidinone, 4-octyl-
• 4-octylimidazolidin-2-one
• 89422-68-4
• DTXSID20519967

• Inchi： 1S/C11H22N2O/c1-2-3-4-5-6-7-8-10-9-12-11(14)13-10/h10H,2-9H2,1H3,(H2,12,13,14)
• InChI Key： PWMJTKLIAJFRLF-UHFFFAOYSA-N
• SMILES： O=C1NCC(CCCCCCCC)N1

Computed Properties

• Exact Mass: 198.173213330g/mol
• Monoisotopic Mass: 198.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 41.1Ų